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Compound of Interest

Compound Name:
2,1,3-Benzothiadiazole-4-

carboxylic acid

Cat. No.: B1273723 Get Quote

Essential Safety and Handling Guide for 2,1,3-
Benzothiadiazole-4-carboxylic Acid
This guide provides crucial safety and logistical information for the handling and disposal of

2,1,3-Benzothiadiazole-4-carboxylic acid, tailored for researchers, scientists, and drug

development professionals. Following these procedures is essential for ensuring a safe

laboratory environment.

Chemical Identifier:

Name: 2,1,3-Benzothiadiazole-4-carboxylic acid

CAS Number: 3529-57-5[1][2]

Molecular Formula: C₇H₄N₂O₂S[3]

Hazard Identification: This chemical is classified as hazardous. It is known to cause skin

irritation, serious eye irritation, and may cause respiratory irritation.[1][2][3] It is also harmful if

swallowed.[3]
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Appropriate PPE must be worn at all times when handling this compound to minimize exposure

risk.

PPE Category Equipment Specification Protection Against

Eye and Face Protection

Safety glasses with side-

shields (conforming to EN166

or OSHA 29 CFR 1910.133). A

face shield should be used

when there is a risk of

splashing.[1][4][5]

Chemical splashes to the eyes

and face.

Skin Protection

Chemical-resistant gloves

(nitrile or butyl rubber

recommended).[6] A lab coat

or chemical-resistant apron

must be worn to prevent skin

contact.[7][8]

Direct skin contact, which can

cause irritation.[1]

Respiratory Protection

Work should be conducted in a

well-ventilated area or a

chemical fume hood.[1][3] If

dust is generated and

ventilation is inadequate, a

NIOSH/MSHA-approved

respirator with a particulate

filter (conforming to EN 143) is

necessary.[1]

Inhalation of dust, which may

cause respiratory irritation.[1]

Operational Plan: Step-by-Step Handling Protocol
1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated area.[1][3]

Keep the container tightly closed to prevent moisture ingress and contamination.[1][3]
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The storage area should be secure and accessible only to authorized personnel ("Store

locked up").[1][3]

2. Handling and Use:

Ensure an eyewash station and safety shower are readily accessible and in close proximity

to the workstation.[1][7]

Avoid all direct contact with the chemical. Do not get it in your eyes, on your skin, or on your

clothing.[1][7]

Avoid the formation and inhalation of dust.[1][3] All weighing and transferring of the solid

material should be done in a chemical fume hood or a ventilated balance enclosure.

Wash hands thoroughly with soap and water after handling and before breaks or leaving the

laboratory.[1][9]

3. Experimental Workflow Diagram:
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Caption: Workflow for the safe handling of 2,1,3-Benzothiadiazole-4-carboxylic acid.
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Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure.

Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult or they feel unwell, seek

medical attention.[1][10]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected skin area with plenty of soap

and water for at least 15 minutes.[4] If skin

irritation persists, seek medical attention.[1]

Eye Contact

Immediately flush the eyes with copious

amounts of water for at least 15-20 minutes,

occasionally lifting the upper and lower eyelids.

[4][11][12] Remove contact lenses if present and

easy to do.[1][11] Seek immediate medical

attention from an eye specialist.[11]

Ingestion

Rinse the mouth thoroughly with water. Do NOT

induce vomiting. Seek medical attention if

symptoms occur.[1][7]

Disposal Plan
All waste materials must be handled as hazardous waste.

1. Waste Collection:

Collect excess 2,1,3-Benzothiadiazole-4-carboxylic acid and any contaminated materials

(e.g., gloves, weighing paper, paper towels) in a clearly labeled, sealed, and appropriate

hazardous waste container.

Do not mix with other waste streams unless compatibility has been confirmed.

2. Disposal Protocol:
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Dispose of the waste container through an approved and licensed waste disposal company.

[1][9]

All disposal activities must be in accordance with local, regional, and national environmental

regulations.[13] Do not release into the environment.[9]

3. Spill Cleanup:

In the event of a spill, evacuate the area.

Wearing appropriate PPE, carefully sweep up the solid material, avoiding dust generation.

Place the spilled material into a suitable container for disposal.

Clean the spill area thoroughly with a suitable solvent and then with soap and water.

All cleanup materials should be disposed of as hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. static.cymitquimica.com [static.cymitquimica.com]

3. echemi.com [echemi.com]

4. 7.4.4 Eye and Skin Absorption | Environment, Health and Safety [ehs.cornell.edu]

5. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety
[ehs.ucsf.edu]

6. leelinework.com [leelinework.com]

7. fishersci.com [fishersci.com]

8. PSFC Caustics and Acids [www-internal.psfc.mit.edu]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=CC09101DE&productDescription=2%2C1%2C3-BENZOTHIADIAZOLE-4+5GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=CC09103DA&productDescription=2+1+3-BENZOTHIADIAZOLE-4+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.ca/store/msds?partNumber=CC09104CB&productDescription=2-1-3-benzothiadiazole-4-carbaldehyde-95-thermo-scientific&language=en&countryCode=CA
https://www.fishersci.com/store/msds?partNumber=CC09103DA&productDescription=2+1+3-BENZOTHIADIAZOLE-4+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.benchchem.com/product/b1273723?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=CC09101DE&productDescription=2%2C1%2C3-BENZOTHIADIAZOLE-4+5GR&vendorId=VN00092202&countryCode=US&language=en
https://static.cymitquimica.com/products/54/pdf/sds-OR59791.pdf
https://www.echemi.com/produce/pr2411161501-2-1-3-benzothiadiazole-4-carboxylic-acid.html
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-7-safe-chemical-use/74-routes-3
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.leelinework.com/what-ppe-should-you-wear-when-handling-acid/
https://www.fishersci.com/store/msds?partNumber=AA4373009&productDescription=213-BENZOTHIADIAZOLE+98%25+10G&vendorId=VN00024248&countryCode=US&language=en
https://www-internal.psfc.mit.edu/esh/caust.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273723?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


9. fishersci.com [fishersci.com]

10. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

11. Chemical splash in the eye: First aid - Mayo Clinic [mayoclinic.org]

12. youtube.com [youtube.com]

13. fishersci.ca [fishersci.ca]

To cite this document: BenchChem. [Personal protective equipment for handling 2,1,3-
Benzothiadiazole-4-carboxylic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1273723#personal-protective-equipment-for-
handling-2-1-3-benzothiadiazole-4-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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